3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid

• IUPAC Name: 3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]propanoic acid
• InChI: InChI=1S/C15H20N2O4/c18-15(19)3-4-16-5-7-17(8-6-16)10-12-1-2-13-14(9-12)21-11-20-13/h1-2,9H,3-8,10-11H2,(H,18,19)
• InChI Key: KWWLFSQDLHTEIR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC(=O)O)CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

The compound “3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid” is a derivative of piperazine. Piperazine derivatives have been identified to have good anticonvulsant activity in vivo.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 1-(3’:4’-methylenedioxybenzyl)-piperazine with anhydrous potassium carbonate and 2-chloropyrimidine.

Scientific Research Applications

Cytochrome P450 Enzyme Metabolism

One of the key areas of research involves understanding the metabolic pathways mediated by cytochrome P450 enzymes. The oxidative metabolism of Lu AA21004, a novel antidepressant, has been investigated, revealing insights into its conversion to various metabolites, including a benzylic alcohol further oxidized to the corresponding benzoic acid. This research emphasizes the compound's complex biotransformation and the enzymes involved, such as CYP2D6 and CYP3A4/5, highlighting its pharmacokinetic properties (Hvenegaard et al., 2012).

Material Science and Polymer Chemistry

Another significant application is in the field of material science and polymer chemistry. Research into phloretic acid, a phenolic compound, explores its potential as a renewable building block for enhancing reactivity towards benzoxazine ring formation. This approach aims at developing sustainable materials with thermal and thermo-mechanical properties suitable for various applications, showcasing the chemical's versatility and its contribution to green chemistry (Trejo-Machin et al., 2017).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal activities of compounds derived from or related to 3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid have also been explored. For example, organotin(IV) derivatives have shown significant antibacterial, antifungal, and cytotoxic activities against various microorganisms and cancer cells, suggesting their potential in developing new therapeutic agents (Shaheen et al., 2018).

Mechanism of Action

Target of Action

The primary target of the compound 3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid is related to the GABA-ergic neurotransmission system in the brain . This system plays a crucial role in inhibitory signaling in the nervous system, and alterations in this system can lead to conditions such as seizures and depression .

Mode of Action

The compound this compound interacts with its targets by influencing the GABA-ergic neurotransmission in the brain . This interaction results in the compound exhibiting excellent protection against seizures induced by various factors .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to the GABA-ergic neurotransmission system . The downstream effects of this interaction include the inhibition of seizures and potential antidepressant activity .

Pharmacokinetics

It is suggested that the compound has high gi absorption and is a substrate for p-gp, which could impact its bioavailability .

Result of Action

The molecular and cellular effects of the action of this compound include protection against seizures induced by various factors and potential antidepressant activity . In specific models, the compound demonstrated 50% protection at a dose of 100 mg/kg .

Future Directions

The compound “3-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)propanoic acid” could be further developed as a potential therapeutic agent for therapy of epileptic disorders. This is based on the observation that a similar compound, “1- [4- (4-benzo [1,3]dioxol-5-ylmethyl-piperazin-1-yl)-phenyl]-3-phenyl-urea” (BPPU), displayed a broad spectrum of anticonvulsant activity in several seizure models along with satisfactory antidepressant activity.